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Compound of Interest

Compound Name: 3-Octen-2-OL

Cat. No.: B1585789 Get Quote

An In-depth Technical Guide to the Physical
Properties of 3-Octen-2-OL
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Octen-2-ol, a significant organic compound utilized in various industrial applications, including

as a flavoring and fragrance agent. The information herein is curated to support research,

development, and quality control processes.

Physical and Chemical Identity
3-Octen-2-ol is an unsaturated fatty alcohol. Its chemical structure and basic identifiers are

fundamental to understanding its physical behavior.

IUPAC Name: oct-3-en-2-ol

Molecular Formula: C₈H₁₆O[1][2]

Molecular Weight: 128.21 g/mol [1][2]

CAS Registry Number: 76649-14-4[1][3]

Quantitative Physical Properties
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The following table summarizes the key quantitative physical properties of 3-Octen-2-ol,
providing a consolidated reference for laboratory and developmental work.

Physical Property Value Conditions

Boiling Point 98.00 °C @ 2.00 mm Hg

Solubility in Water 2143 mg/L (estimated) @ 25 °C

Solubility

Insoluble in water;

Soluble/Miscible in

alcohol/ethanol.[1][4]

Room Temperature

Density 0.826 - 0.836 g/cm³ @ 25.00 °C

Refractive Index 1.422 - 1.428 @ 20.00 °C

Flash Point 71.11 °C (160.00 °F) Tagliabue Closed Cup

Vapor Pressure 0.291000 mmHg (estimated) @ 25.00 °C

logP (o/w) 2.518 (estimated) Not specified

Data compiled from multiple sources.[1][4][5][6]

Experimental Protocols
While specific experimental records for the determination of 3-Octen-2-ol's properties are not

publicly detailed, this section outlines the general and widely accepted methodologies for

ascertaining the boiling point and solubility of a liquid organic compound such as 3-Octen-2-ol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property.

Thiele Tube Method:

This is a common and efficient method for determining the boiling point of a small sample of

liquid.
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Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the

liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the bulb of the

thermometer is level with the liquid in the test tube. This assembly is then placed in a Thiele

tube containing a high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed. The liquid will begin to cool,

and the rate of bubbling will slow down. The boiling point is the temperature at which the

liquid just begins to enter the capillary tube. This is the point where the vapor pressure of the

liquid equals the atmospheric pressure.

Distillation Method:

For larger quantities of a liquid, the boiling point can be determined during distillation.

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,

a condenser, a receiving flask, and a thermometer. The liquid, along with a few boiling chips,

is placed in the distilling flask.

Heating: The distilling flask is heated, and the liquid is brought to a boil.

Temperature Reading: The thermometer is positioned so that the top of the bulb is level with

the side arm of the distilling flask leading to the condenser. The temperature of the vapor that

is in equilibrium with the boiling liquid is measured.

Boiling Point Range: The temperature is recorded when the first drop of distillate is collected

and again when the last drop is distilled. For a pure compound, this should be a narrow

range.
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Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The principle of "like dissolves like" is a fundamental concept, where polar solutes dissolve in

polar solvents and non-polar solutes dissolve in non-polar solvents.

Qualitative Solubility Test (in Water):

Sample Preparation: A small, measured amount of 3-Octen-2-ol (e.g., 0.1 mL) is added to a

test tube containing a known volume of water (e.g., 3 mL).

Mixing: The test tube is agitated vigorously for a set period.

Observation: The mixture is observed to see if a single, clear phase (solution) is formed or if

two distinct layers remain (insoluble) or if the mixture is cloudy (partially soluble). 3-Octen-2-
ol, being an alcohol with a relatively long carbon chain, is expected to be insoluble or

sparingly soluble in water.

Miscibility Test (in Ethanol):

Miscibility is the property of two liquids to mix in all proportions, forming a homogeneous

solution.

Procedure: A known volume of 3-Octen-2-ol is added to a test tube. An equal volume of

ethanol is then added.

Mixing and Observation: The mixture is shaken. If the two liquids form a single, clear phase

with no separation, they are considered miscible. Alcohols with shorter carbon chains are

generally miscible with each other.

Logical Workflow Visualization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel chemical substance, a process central to chemical research and drug

development.
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Phase 1: Initial Characterization

Phase 2: Physical Property Determination

Phase 3: Solubility Profiling

Phase 4: Data Consolidation & Reporting

Obtain Pure Sample of Substance

Determine Molecular Formula & Weight
(e.g., Mass Spectrometry, Elemental Analysis)

Structural Elucidation
(e.g., NMR, IR Spectroscopy)

Determine Boiling Point
(Thiele Tube / Distillation)

Determine Melting/Freezing Point
(If applicable) Measure Density Measure Refractive Index

Qualitative Solubility in Water

Compile all Physical Property Data

Qualitative Solubility in Organic Solvents
(e.g., Ethanol, Acetone)

Quantitative Solubility Measurement
(e.g., HPLC, UV-Vis)

Create Technical Data Sheet / Whitepaper

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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